Cas no 1421482-06-5 (2-chloro-6-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzamide)

• Product Name: 2-chloro-6-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzamide
• CAS No: 1421482-06-5
• MF: C₁₈H₁₅ClFNO₃
• MW: 347.768007516861
• CID: 6022546
• PubChem ID: 71802898
• Update Time: 2025-05-20

2-chloro-6-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzamide
• 2-chloro-6-fluoro-N-[4-(2-methoxyphenoxy)but-2-ynyl]benzamide
• 2-chloro-6-fluoro-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)benzamide
• F6412-1354
• VU0547664-1
• AKOS024554620
• 2-CHLORO-6-FLUORO-N-[4-(2-METHOXYPHENOXY)BUT-2-YN-1-YL]BENZAMIDE
• 1421482-06-5

• Inchi： 1S/C18H15ClFNO3/c1-23-15-9-2-3-10-16(15)24-12-5-4-11-21-18(22)17-13(19)7-6-8-14(17)20/h2-3,6-10H,11-12H2,1H3,(H,21,22)
• InChI Key： TVOMPNRDBPXBEQ-UHFFFAOYSA-N
• SMILES： C(NCC#CCOC1=CC=CC=C1OC)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 347.0724492g/mol
• Monoisotopic Mass: 347.0724492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-6-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzamide

Comprehensive Analysis of 2-chloro-6-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzamide (CAS No. 1421482-06-5)

The compound 2-chloro-6-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzamide (CAS No. 1421482-06-5) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. This benzamide derivative features a chloro-fluoro substitution pattern, which is often associated with enhanced bioactivity and metabolic stability. Researchers are particularly interested in its alkynyl linker and methoxyphenoxy moiety, which contribute to its molecular flexibility and binding affinity.

In the context of current trends, the demand for fluorinated compounds has surged, driven by their widespread use in drug discovery and material science. The presence of both chlorine and fluorine atoms in this molecule aligns with the growing preference for halogenated scaffolds in medicinal chemistry. A frequent query among scientists is how the but-2-yn-1-yl spacer influences the compound's pharmacokinetic properties. Preliminary studies suggest that this structural feature may improve membrane permeability, a critical factor in drug development.

The synthesis of 2-chloro-6-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzamide typically involves multi-step organic reactions, including Sonogashira coupling and amide bond formation. These methods are widely discussed in academic forums, reflecting the compound's relevance in synthetic chemistry. Another hot topic is its potential as a kinase inhibitor, given the rising interest in targeted therapies for various diseases. Computational modeling indicates that the methoxyphenoxy group could interact with hydrophobic pockets in enzyme active sites.

From an industrial perspective, the scalability of producing CAS No. 1421482-06-5 remains a key consideration. Manufacturers are exploring greener alternatives to traditional synthesis routes, addressing the increasing focus on sustainable chemistry. Environmental factors such as biodegradability and ecotoxicity of halogenated benzamides are also under scrutiny, mirroring broader concerns about chemical safety.

Analytical characterization of this compound employs advanced techniques like HPLC-MS and NMR spectroscopy, which are frequently searched topics in analytical chemistry circles. The chloro-fluoro substitution pattern creates distinct spectroscopic signatures that aid in quality control. Furthermore, the compound's stability under various pH conditions is a subject of ongoing investigation, particularly for formulation scientists working on drug delivery systems.

In agrochemical applications, derivatives of 2-chloro-6-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzamide show promise as potential plant growth regulators. This aligns with the agricultural sector's search for novel compounds that can address climate change challenges. The alkynyl linkage may contribute to systemic movement within plants, a property highly valued in modern crop protection strategies.

The patent landscape surrounding CAS No. 1421482-06-5 reveals active intellectual property development, particularly in combination therapies. This reflects the pharmaceutical industry's emphasis on drug synergism and multi-target approaches. Academic citations of this compound have grown steadily, with many papers focusing on its structure-activity relationships (SAR) and potential modifications to enhance selectivity.

Quality standards for 2-chloro-6-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzamide typically require ≥98% purity, as determined by chromatographic methods. Storage recommendations generally suggest protection from moisture and light, common requirements for heterocyclic compounds with sensitive functional groups. These practical considerations are frequently addressed in technical datasheets and material safety documentation.

Future research directions may explore the compound's potential in bioconjugation strategies or as a building block for metal-organic frameworks (MOFs). The versatility of the benzamide core combined with the alkynyl functionality offers numerous possibilities for structural diversification. Such investigations would contribute to the expanding field of functional materials and chemical biology.

In conclusion, 2-chloro-6-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzamide represents a fascinating case study in modern chemical research. Its structural features address multiple current scientific priorities, from drug discovery to sustainable chemistry. As investigation continues, this compound will likely remain at the forefront of interdisciplinary research, bridging gaps between synthetic chemistry, pharmacology, and materials science.